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A Comparative Analysis of Sublimation Fastness
In Dispersol Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sublimation fastness of Dispersol dyes
against other commercially available disperse dyes. Sublimation fastness is a critical property
for textiles, particularly those subjected to high temperatures during processing (heat setting,
pleating) or end-use (ironing, storage in warm climates). It measures the resistance of a dye to
vaporize from a solid state when heated, which can lead to color loss and staining of adjacent
materials.[1][2][3] This guide presents quantitative data, detailed experimental protocols, and
visual representations to aid in the selection of appropriate dyes for specific applications.

Comparative Performance Data

The sublimation fastness of disperse dyes is influenced by several factors, including their
molecular weight, chemical structure (e.g., azo or anthraquinone), and energy level (low,
medium, or high).[4][5] Dyes with higher molecular weights and higher energy levels generally
exhibit better sublimation fastness.[6] Anthraguinone-based dyes are also often noted for their
superior fastness properties compared to many azo dyes.[4][7]

The following table summarizes the sublimation fastness ratings of selected Dispersol and
other disperse dyes on polyester fabric. The ratings are based on the standard grey scale for
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staining, where 1 indicates severe staining and 5 indicates no staining.[8][9][10]

Sublimation

Sublimation
. Fastness
Chemical Energy Fastness
Dye Name C.l. Name L (Color
Class Level (Staining) at
Change) at
180°C
180°C
Dispersol Disperse Red  Anthraquinon )
Medium 3[11] 4-5[11]
Red B-3B 11 e
Disperse Red . .
82 Azo High 4[11] Not Available
Dispersol ) Good to
High
Blue XF Excellent[12]
Dispersol Disperse )
High 5[13] 5[13]
Yellow B-6G Yellow 114
Disperse Anthraquinon ) ]
High Superior[14]
Blue 60 e
Disperse )
High 4-5[15]
Blue SF-R
Disperse
Yellow 64
Disperse )
Medium 3[16]
Yellow 7

Note: The data presented is a synthesis from multiple sources and may vary depending on the

specific dyeing process, substrate, and testing conditions.

Experimental Protocols

The sublimation fastness of disperse dyes is typically evaluated using standardized test
methods such as ISO 105-P01 or AATCC Test Method 117.[9][17][18][19][20][21][22][23]
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Principle of the Test

A dyed textile specimen is placed in contact with an undyed fabric and subjected to a specific

temperature and pressure for a set duration in a heating device.[21] The subsequent change in

color of the specimen and the degree of staining on the undyed fabric are then assessed using

a standard grey scale.[8][10]

Apparatus and Materials

Heating device (e.g., Scorch Tester, Sublimation Fastness Tester) capable of maintaining a
uniform temperature and pressure.[20]

Standard undyed white polyester fabric for staining assessment.[9]

Grey Scale for assessing color change (ISO 105-A02) and staining (ISO 105-A03).[10][24]
[25]

Color matching cabinet with a standardized light source.

Dyed and undyed fabric specimens.

Step-by-Step Procedure (based on ISO 105-P01 / AATCC
117)

Sample Preparation: Cut a specimen of the dyed textile to the required dimensions (e.g., 40
mm x 100 mm).[9] Prepare a piece of standard undyed white polyester fabric of the same
size.

Composite Specimen Assembly: Place the dyed specimen between two pieces of the
undyed white polyester fabric, creating a composite sample.[11]

Heating: Preheat the heating device to the specified test temperature (e.g., 150°C, 180°C, or
210°C).[9] Place the composite specimen in the heating device and apply a controlled
pressure (typically 4+1 kPa) for a specific duration (e.g., 30 seconds).[19][20]

Cooling and Conditioning: After the heating period, remove the composite specimen and
allow it to cool at room temperature. Condition the specimens in a standard atmosphere
(e.g., 20+£2°C and 65+2% relative humidity) for at least 4 hours before evaluation.[2]
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o Evaluation:

o Color Change: In a color matching cabinet, compare the treated dyed specimen with an
untreated sample of the same material using the Grey Scale for assessing color change.
Assign a rating from 1 (major change) to 5 (no change).[8][11]

o Staining: Evaluate the degree of color transfer to the undyed white polyester fabric using
the Grey Scale for assessing staining. Assign a rating from 1 (severe staining) to 5 (no
staining).[8][11]

Visualizing Key Concepts

To better understand the processes and classifications discussed, the following diagrams have
been generated using Graphviz.
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Caption: Experimental workflow for sublimation fastness testing.
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Caption: Classification of disperse dyes by energy level and its relation to sublimation fastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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